Cas no 51264-72-3 (Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester)

Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester structure
51264-72-3 structure
Product name:Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester
CAS No:51264-72-3
MF:C12H14O4
MW:222.237164020538
CID:4013274
PubChem ID:12490472

Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-(3-formylphenoxy)-, ethyl ester
    • DTXSID301294629
    • 51264-72-3
    • AKOS010992705
    • Ethyl 2-(3-formylphenoxy)propanoate
    • Inchi: InChI=1S/C12H14O4/c1-3-15-12(14)9(2)16-11-6-4-5-10(7-11)8-13/h4-9H,3H2,1-2H3
    • InChI Key: JEIHVBNSVKDDTM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 222.08920892Da
  • Monoisotopic Mass: 222.08920892Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų
  • XLogP3: 2

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